Cas no 801-52-5 (Porfiromycin)

Porfiromycin Properties

Names and Identifiers

• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-1,5-dimethyl-,(1aS,8S,8aR,8bS)-
• Porfiromycin
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-1
• 8-Azathioxanthine
• Methyl MitoMycin C
• Methylmitomycin
• N-methylmitomycin C
• Porfiromycine
• porphiromycin
• RegaMycin
• PORFIROMYCIN [MI]
• CHEMBL521078
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 6-amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a-methoxy-1,5-dimethyl-, carbamate (ester)
• DB06478
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-1,5-dimethyl-, (1aS,8S,8aR,8bS)-
• PORFIROMYCIN [USAN]
• HY-13730
• U-14,743
• 801-52-5
• AI3-50825
• PORFIROMYCIN [INN]
• PORFIROMYCIN [WHO-DD]
• Q27279527
• UNII-H1WK901OA6
• Azirino(2',3':3,4)pyrrolo(1,2-a)-indole-4,7-dione, 6-amino-8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-1,5-dimethyl-
• U-14743
• 6-Amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a-methoxy-1,5-dimethylazirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione carbamate (ester)
• Porfiromycinum
• Porfiromicina
• CHEBI:208611
• CS-0007759
• Nsc 56410
• NS00073289
• D05572
• 6-Amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a-methoxy-1,5-dimethyl-azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, carbamate ester
• NSC-56410
• DTXSID901024646
• (amino-methoxy-dimethyl-dioxo-[?]yl)methyl carbamate
• ENT-50825
• [(4S,6S,7R,8S)-11-amino-7-methoxy-5,12-dimethyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate
• Porfiromycin [USAN:INN:BAN]
• Porfiromycin (USAN/INN)
• Porfiromicina [INN-Spanish]
• (1AS-(1A.ALPHA.,8.BETA.,8A.ALPHA.,8B.ALPHA.))-6-AMINO-8-(((AMINOCARBONYL)OXY)METHYL)-1,1A,2,8,8A,8B-HEXAHYDRO-8A-METHOXY-1,5-DIMETHYLAZIRINO(2';,3';:3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE
• SCHEMBL5046
• N-METHYLMITOMYCIN C [MI]
• Porfiromycine [INN-French]
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 6-amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a- methoxy-1,5-dimethyl-, carbamate (ester)
• ((1aS,8S,8aR,8bS)-6-amino-8a-methoxy-1,5-dimethyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazirino[2',3':3,4]pyrrolo[1,2-a]indol-8-yl)methyl carbamate
• PORFIROMYCIN [MART.]
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 6-amino-8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b- hexahydro-8a-methoxy-1,5-dimethyl-,(1aR-(1aalpha,8beta,8aalpha,8balpha))-
• H1WK901OA6
• Porfiromycinum [INN-Latin]
• SMR000528838
• FT-0673976
• Azirino[2',3':3,4]pyrrolo[1,2-a]-indole-4,7-dione, 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-1,5-dimethyl-, (1aS,8S,8aR,8bS)-
• Profiromycin
• NCI60_004377
• Azirino[2',4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a- methoxy-1,5-dimethyl-, carbamate (ester)
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 6-amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a-methoxy-1,5-dimethyl-, carbamate
• NCGC00246835-01
• MLS000766209
• SCHEMBL5047
• Azirino[2',4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b- hexahydro-8a-methoxy-1,5-dimethyl-,[1aR-(1a.alpha.,8.beta.,8a.alpha.,8b.alpha.)]-
• WLN: T D3 B556 BN EN JV MVTTT&J E1 GO1 H1OVZ KZ L1
• HMS2270B05
• CHEMBL1983333
• 6-Amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a-methoxy-1,5-dimethylazirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dionecarbamate (ester)
• CHEBI:182803
• Porphyromycin
• u 14743
• Neuro_000023
• BDBM50235885
• Mitomycin C, N-methyl-
• (11-amino-7-methoxy-5,12-dimethyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl)methyl carbamate
• AKOS030254763
• HRHKSTOGXBBQCB-UHFFFAOYSA-N
• (6-Amino-8a-methoxy-1,5-dimethyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl)methyl carbamate #
• NSC56410
• (6-Amino-8a-methoxy-1,5-dimethyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl)methyl carbamate
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-1,1a,2,8,8a,8b-hexahydro-8-(hydroxymethyl)-8a-methoxy-1,5-dimethyl-, carbamate (ester)
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione, 6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-methoxy-1,5-dimethyl-, [1aS-(1a.alpha.,8.beta.,8a.alpha.,8b.alpha.)]-
• DA-66827
• +Expand

• InChIKey： HRHKSTOGXBBQCB-VFWICMBZSA-N
• Inchi： InChI=1S/C16H20N4O5/c1-6-10(17)13(22)9-7(5-25-15(18)23)16(24-3)14-8(19(14)2)4-20(16)11(9)12(6)21/h7-8,14H,4-5,17H2,1-3H3,(H2,18,23)/t7-,8+,14+,16-,19?/m1/s1
• SMILES： CC1=C(N)C(C2=C(N3C[C@H]4[C@H](N4C)[C@]3(OC)[C@@H]2COC(N)=O)C1=O)=O

Computed Properties

• Exact Mass: 348.14300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 348.14336975g/mol
• Heavy Atom Count: 25
• Complexity: 787
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 128Ų

Experimental Properties

• LogP: -0.03260
• PSA: 127.96000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 482.73°C (rough estimate)
• Melting Point: 201.25°C (rough estimate)
• Specific Rotation: D25 +275 ±55° (c = 0.1% in methanol); D25 +242 ±100° (c = 0.045% in methanol)
• Density: 1.1924 (rough estimate)